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Compound of Interest

Compound Name: WM-8014

Cat. No.: B15585312

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, handling, and storage

of a stock solution of the histone acetyltransferase (HAT) inhibitor, WM-8014, using dimethyl

sulfoxide (DMSO) as the solvent.

Introduction
WM-8014 is a potent and selective small molecule inhibitor of the lysine acetyltransferases

KAT6A and KAT6B, with IC50 values of 8 nM and 28 nM, respectively[1]. It functions as a

reversible competitor of acetyl coenzyme A (AcCoA), leading to the inhibition of histone

acetylation[1]. By modulating epigenetic mechanisms, WM-8014 induces cell cycle arrest and

cellular senescence, making it a valuable tool for research in oncology and epigenetics[1].

Accurate preparation of a stable stock solution is the first critical step for reliable and

reproducible experimental results. This protocol outlines the procedure for solubilizing WM-
8014 in DMSO.
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The physicochemical properties of WM-8014 are essential for accurate stock solution

preparation. Key data is summarized in the table below.

Parameter Value Source(s)

Molecular Formula C₂₀H₁₇FN₂O₃S [2]

Molecular Weight (MW) 384.42 g/mol [2][3][4]

Purity ≥98% (HPLC)

Solubility in DMSO

Soluble to at least 20 mM.

Reported values range from 45

mg/mL to ≥250 mg/mL.

[2][4][5]

Appearance Solid Powder [1]

Safety Precautions and Handling
WM-8014 is a potent bioactive compound. Standard laboratory safety procedures for handling

potent small molecules should be strictly followed to minimize exposure risk.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and

appropriate chemical-resistant gloves.

Ventilation: Handle the solid form of WM-8014 and concentrated DMSO solutions inside a

certified chemical fume hood to prevent inhalation of airborne powder[6].

Containment: Use disposable materials where possible. For non-disposable equipment,

establish a validated decontamination process[7]. The open handling of potent powders is

strongly discouraged[6].

Waste Disposal: Dispose of all waste materials (gloves, vials, tips) in accordance with

institutional and local regulations for chemical waste.

Spill Management: In case of a spill, decontaminate the area as per your institution's

guidelines for potent compounds.
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Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol provides a step-by-step method for preparing a 10 mM stock solution of WM-8014
in DMSO.

4.1. Materials and Equipment

WM-8014 solid powder (lyophilized)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge

Calibrated micropipettes and sterile, DNase/RNase-free pipette tips

Sterile microcentrifuge tubes or cryogenic vials for aliquoting

Vortex mixer

Analytical balance

4.2. Calculation of Required DMSO Volume

To prepare a stock solution of a desired concentration, use the following formula:

Volume of DMSO (L) = Mass of WM-8014 (g) / (Concentration (mol/L) x Molecular Weight (

g/mol ))

Example Calculation for a 10 mM Stock Solution from 1 mg of WM-8014:

Mass: 1 mg = 0.001 g

Desired Concentration: 10 mM = 0.010 mol/L

Molecular Weight: 384.42 g/mol
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Volume of DMSO (L) = 0.001 g / (0.010 mol/L * 384.42 g/mol ) = 0.00026013 L Volume of

DMSO (µL) = 260.13 µL

Therefore, to make a 10 mM stock solution, dissolve 1 mg of WM-8014 in 260.13 µL of DMSO.

A pre-calculated table is provided by some suppliers for convenience[2].

4.3. Step-by-Step Reconstitution Protocol

Equilibrate: Allow the vial of WM-8014 powder and the bottle of DMSO to equilibrate to room

temperature before opening to prevent condensation of atmospheric moisture. Using fresh

DMSO is recommended as absorbed moisture can reduce compound solubility.

Centrifuge: Briefly centrifuge the vial containing the lyophilized WM-8014 powder at a low

speed (e.g., ~1,000 x g for 1 minute) to ensure all the solid is collected at the bottom of the

vial.

Add Solvent: Working in a chemical fume hood, carefully add the calculated volume of

DMSO (e.g., 260.13 µL for 1 mg) to the vial of WM-8014.

Dissolve: Close the vial tightly and vortex gently for 1-2 minutes to dissolve the compound

completely. If complete solubilization is not achieved, gentle warming or brief sonication in an

ultrasonic water bath may be used[5]. Visually inspect the solution to ensure there are no

visible particulates.

Aliquot: To avoid repeated freeze-thaw cycles that can degrade the compound, divide the

stock solution into smaller, single-use aliquots in sterile cryogenic vials or microcentrifuge

tubes[4]. Volumes greater than 20 µL are recommended.

Storage: Store the aliquoted stock solution at -80°C for long-term stability (up to 1 year) or at

-20°C for shorter-term storage (up to 1 month)[4]. When ready to use, thaw a single aliquot

and keep it on ice. Avoid storing diluted aqueous solutions for extended periods.

Visualizations
5.1. Signaling Pathway Diagram
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Caption: Mechanism of action for WM-8014 as a KAT6A/B inhibitor.

5.2. Experimental Workflow Diagram
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Caption: Workflow for preparing WM-8014 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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